Cas no 2639413-15-1 (2-(3-Aminopropyl)-5-methylaniline)

• Product Name: 2-(3-Aminopropyl)-5-methylaniline
• CAS No: 2639413-15-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5640898
• PubChem ID: 165897986
• Update Time: 2025-06-08

2-(3-Aminopropyl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-5-methylaniline
• 2639413-15-1
• EN300-27783426
• 2-(3-Aminopropyl)-5-methylaniline

• Inchi： 1S/C10H16N2/c1-8-4-5-9(3-2-6-11)10(12)7-8/h4-5,7H,2-3,6,11-12H2,1H3
• InChI Key： VIQXOSMOWWBYEW-UHFFFAOYSA-N
• SMILES： NC1C=C(C)C=CC=1CCCN

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-Aminopropyl)-5-methylaniline

Introduction to 2-(3-Aminopropyl)-5-methylaniline (CAS No. 2639413-15-1)

2-(3-Aminopropyl)-5-methylaniline, with the CAS number 2639413-15-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of aromatic amines and features a substituted aniline core with an aminoalkyl side chain, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 2-(3-Aminopropyl)-5-methylaniline is C₁₀H₁₆N₂, and its molecular weight is approximately 164.24 g/mol. The compound's structure consists of a benzene ring with a methyl group at the 5-position and an aminoalkyl chain attached to the 2-position. This specific arrangement of functional groups imparts unique chemical properties, such as enhanced solubility and reactivity, which are crucial for its applications in drug discovery and materials development.

In the realm of medicinal chemistry, 2-(3-Aminopropyl)-5-methylaniline has shown promise as a precursor for the synthesis of novel pharmaceuticals. Recent studies have explored its potential as an intermediate in the development of drugs targeting various diseases, including neurological disorders and cancer. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize derivatives with improved bioavailability and reduced toxicity compared to existing treatments.

The chemical reactivity of 2-(3-Aminopropyl)-5-methylaniline is another key aspect that makes it valuable in synthetic chemistry. The amino group on the propyl chain can undergo various reactions, such as acylation, alkylation, and condensation, allowing for the creation of diverse molecular structures. Additionally, the presence of the methyl group on the benzene ring can influence the electronic properties of the molecule, making it suitable for applications in organic electronics and photovoltaic materials.

In materials science, 2-(3-Aminopropyl)-5-methylaniline has been investigated for its potential use in the development of conductive polymers and organic semiconductors. These materials are essential components in modern electronic devices, such as organic light-emitting diodes (OLEDs) and flexible displays. Researchers at Stanford University have demonstrated that derivatives of this compound can enhance the electrical conductivity and stability of polymer-based materials, opening new avenues for their use in advanced technological applications.

The synthesis of 2-(3-Aminopropyl)-5-methylaniline typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and reductive amination. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing environmental impact while maintaining efficiency.

Safety considerations are paramount when handling 2-(3-Aminopropyl)-5-methylaniline. While it is not classified as a hazardous material, proper precautions should be taken to prevent skin contact, inhalation, and ingestion. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound in laboratory settings.

In conclusion, 2-(3-Aminopropyl)-5-methylaniline (CAS No. 2639413-15-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in various fields is likely to grow even further.